![molecular formula C17H21N3 B3045031 Guanidine, N,N-diethyl-N',N''-diphenyl- CAS No. 101577-97-3](/img/structure/B3045031.png)
Guanidine, N,N-diethyl-N',N''-diphenyl-
Overview
Description
Guanidine, N,N-diethyl-N’,N’'-diphenyl- is a derivative of guanidine . Guanidine is a strong organic base that is used in the production of plastics and explosives . It is also a dermatological sensitizer and allergen .
Synthesis Analysis
The synthesis of guanidines, including Guanidine, N,N-diethyl-N’,N’'-diphenyl-, can be achieved through various methods. One efficient method involves the guanylation of various amines with cyanamide in the presence of catalytic amounts of scandium (III) triflate under mild conditions in water . Another method involves the use of simple lanthanide amides as highly efficient catalysts for the guanylation of both aromatic and secondary amines .Molecular Structure Analysis
The molecular structure of Guanidine, N,N-diethyl-N’,N’'-diphenyl- is C13H13N3 . The 3D structure may be viewed using Java or Javascript .Chemical Reactions Analysis
Guanidine, N,N-diethyl-N’,N’'-diphenyl- can undergo various chemical reactions. For instance, it can be produced by direct reaction of alkyl guanidines with acids, alkyl halides followed by anion exchange, or alkyl guanidines with halide-free alkylating agents such as dimethyl sulphate .Physical and Chemical Properties Analysis
The molecular weight of Guanidine, N,N-diethyl-N’,N’'-diphenyl- is 211.2624 . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
Target of Action
It’s known that guanidines play key roles in various biological functions . They also serve as valuable scaffolds in organocatalysis .
Mode of Action
It’s known that diphenylguanidine is used as an accelerator in the vulcanization of rubber . In the context of biochemistry, some diphenyl guanidinium derivatives showed correlation between their DNA-binding affinity and their in vitro and in vivo antitrypanosomal activity, suggesting that DNA minor groove binding could be a mechanism of action of these compounds .
Biochemical Pathways
Guanidines are known to be involved in various biochemical processes .
Result of Action
It’s known that diphenylguanidine is a dermatological sensitizer and allergen . Sensitivity to diphenylguanidine may be identified with a clinical patch test .
Action Environment
It’s known that substances originating from tire wear particles, a byproduct of vehicle activity, can spread extensively and pervade diverse environments . This suggests that environmental factors could potentially influence the action of compounds like 1,1-diethyl-2,3-diphenylguanidine.
Safety and Hazards
While specific safety and hazard information for Guanidine, N,N-diethyl-N’,N’'-diphenyl- was not found in the search results, it’s important to note that guanidine is a strong organic base and is used in the production of plastics and explosives . Therefore, it should be handled with care, ensuring adequate ventilation, avoiding dust formation, and avoiding contact with skin, eyes, or clothing .
Biochemical Analysis
Biochemical Properties
It is known to be used in the synthesis of diverse N,N’-disubstituted guanidines
Cellular Effects
Some studies suggest that it and its chlorinated by-products can alter cell bioenergetic processes, affecting cellular basal respiration rates and ATP production
Molecular Mechanism
While some studies suggest that it may have a role in the synthesis of diverse N,N’-disubstituted guanidines
Dosage Effects in Animal Models
There is limited information available on the dosage effects of Guanidine, N,N-diethyl-N’,N’‘-diphenyl- in animal models. One study suggests that oral administration of a related compound, 1,3-diphenylguanidine, did not exert any significant adverse effects on fertility, reproductive capacity, or embryonic/fetal development in mice when administered to males at levels up to 16 mg/kg body weight per day . The effects of Guanidine, N,N-diethyl-N’,N’'-diphenyl- specifically, and at different dosages, are yet to be studied.
Properties
IUPAC Name |
1,1-diethyl-2,3-diphenylguanidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3/c1-3-20(4-2)17(18-15-11-7-5-8-12-15)19-16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLZQQUJBXZSKDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=NC1=CC=CC=C1)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60387980 | |
Record name | Guanidine, N,N-diethyl-N',N''-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60387980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101577-97-3 | |
Record name | Guanidine, N,N-diethyl-N',N''-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60387980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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